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Compound of Interest

3-(4-Methoxy-phenylamino)-
Compound Name:
propionic acid

CAS No.: 178425-91-7

Cat. No.: B060343

Get Quote

Executive Summary & Molecule Profile

This technical guide details the synthesis of 3-(4-Methoxy-phenylamino)-propionic acid
(CAS: 5678-45-5), also known as

-(4-methoxyphenyl)-
-alanine. This molecule serves as a critical intermediate in the synthesis of

-lactams, peptidomimetics, and nitrogen-containing heterocycles used in pharmaceutical
development.

A common pitfall in the literature is confusing this target with 3-(4-methoxyphenyl)propionic acid
(a reduced cinnamic acid derivative). This guide focuses strictly on the nitrogen-linked

-amino acid derivative.

Key Chemical Data
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Property Specification
CAS Number 5678-45-5
IUPAC Name 3-[(4-methoxyphenyl)amino]propanoic acid

Molecular Formula

Molecular Weight 195.22 g/mol

Melting Point 237-239 °C (Decomposition)

Soluble in dilute alkali, hot ethanol; sparingly

Solubilit
Y soluble in water.[1]

Retrosynthetic Analysis & Strategy

To design a robust synthetic route, we must analyze the disconnection of the N—C(

) bond. The electron-rich nature of the p-anisidine (4-methoxyaniline) nucleophile dictates the
strategy.

N-C(beta) Disconnection

Nucleophile .
‘ _____ Retro-Michael
Electrophile
Actrylic Acid / Acrylate Ester

Click to download full resolution via product page

Target Molecule

3-(4-Methoxy-phenylamino)-propionic acid

Figure 1: Retrosynthetic disconnection revealing the aza-Michael addition pathway.

Strategic Selection

» Route A: Direct Addition to Acrylic Acid.

o Pros: One-step atom economy.
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o Cons: Acrylic acid is prone to thermal polymerization; requires strict temperature control
and inhibitors (e.g., MeHQ). Acid-base interaction between amine and carboxylic acid can
passivate the nucleophile (zwitterion formation).

e Route B: Addition to Acrylate Ester (Recommended).

o Pros: Methyl acrylate is more reactive to Michael addition than the acid salt; avoids
zwitterion passivation; cleaner product profile.

o Cons: Requires a second hydrolysis step.

o Verdict:Route B is the industry-preferred method for purity and reproducibility.

Detailed Synthetic Protocol (Route B: Ester-
Mediated Synthesis)

This protocol utilizes a water-assisted aza-Michael addition followed by saponification. This
"On-Water" chemistry exploits the hydrophobic effect to accelerate the reaction without toxic
organic solvents.

Phase 1: Aza-Michael Addition

Reaction:p-Anisidine + Methyl Acrylate

Methyl 3-(4-methoxyphenylamino)propionate

Reagents & Materials
e p-Anisidine (1.0 eq, 12.3 g)

o Methyl Acrylate (1.2 eq, 10.8 mL) — Caution: Lachrymator, potential polymerization.
o Water (Distilled, 50 mL)

o Catalyst: None (Water-promoted) or AcOH (5 mol%) if kinetics are slow.

Procedure
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Setup: Charge a 250 mL round-bottom flask with p-anisidine and water. The amine will not
fully dissolve initially.

Addition: Add methyl acrylate dropwise over 15 minutes at room temperature.

Reaction: Heat the suspension to 40-50 °C. Vigorous stirring is essential as the reaction
occurs at the organic-water interface.

o Monitoring: Monitor by TLC (Hexane:EtOAc 7:3). The spot for p-anisidine (

) should disappear, replaced by the ester (
).

Completion: Typically complete within 4—6 hours. The product often separates as an oil or
heavy precipitate.

Isolation: Extract with Ethyl Acetate (3 x 50 mL). Dry organic layer over
and concentrate in vacuo to yield the crude ester (Intermediate A).
Phase 2: Hydrolysis (Saponification)

Reaction: Intermediate A + NaOH

Product (Sodium Salt)
Free Acid

Procedure

 Dissolution: Dissolve the crude Intermediate A in Methanol (30 mL).
» Saponification: Add 2M NaOH (aq) (2.0 eq).

¢ Reflux: Heat to mild reflux (65 °C) for 2 hours.

o Workup:

o Evaporate methanol under reduced pressure.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060343?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Dilute the aqueous residue with water (20 mL).

o Critical Step (Neutralization): Cool to 0 °C in an ice bath. Dropwise add 2M HCI until pH
reaches 4-5 (Isoelectric point).

o The product will precipitate as a white/off-white solid.

 Purification: Filter the solid. Recrystallize from hot Ethanol/Water (1:1) to remove trace
aniline oligomers.

Process Workflow & Logic

The following diagram illustrates the decision-making process and critical control points (CCPs)
for the synthesis.
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Figure 2: Operational workflow for the synthesis of N-(4-methoxyphenyl)-beta-alanine.
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Troubleshooting & Optimization
Solvent Effects (The "On-Water" Phenomenon)

While toluene is a traditional solvent for Michael additions, using water significantly accelerates
the reaction for hydrophobic amines like p-anisidine. The transition state is stabilized by
hydrogen bonding at the phase boundary, often removing the need for Lewis acid catalysts.

Handling Acrylic Acid/Esters[2][3]

o Polymerization: Acrylates can polymerize exothermically.[2] Ensure your starting material
contains a stabilizer (e.g., 10-50 ppm MeHQ). Do not distill the acrylate to remove the
inhibitor unless using immediately.

» Regioselectivity: The amino group is the primary nucleophile. However, at high temperatures
(>100 °C), double addition (forming the tertiary amine) is possible. Keeping the temperature
<60 °C ensures mono-addition.

Characterization Data[2][3][5][6]1[7]1[8][9]

e 1H NMR (DMSO-d6):

12.1 (s, 1H, COOH), 6.7 (d, 2H, Ar-H), 6.5 (d, 2H, Ar-H), 5.2 (br s, 1H, NH), 3.65 (s, 3H,
OMe), 3.2 (t, 2H,

), 2.4 (t, 2H,
).

e Appearance: White to off-white crystalline powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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